5-(Aminomethyl)-2-(trifluoromethyl)phenol

• Molecular Formula: C8H8F3NO
• Molecular Weight: 191.15 g/mol
• IUPAC Name: 5-(aminomethyl)-2-(trifluoromethyl)phenol
• InChI: InChI=1S/C8H8F3NO/c9-8(10,11)6-2-1-5(4-12)3-7(6)13/h1-3,13H,4,12H2
• InChI Key: DBFAAMLOZVQLOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CN)O)C(F)(F)F

Description

5-(Aminomethyl)-2-(trifluoromethyl)phenol is an organic compound characterized by the presence of an aminomethyl group and a trifluoromethyl group attached to a phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the radical trifluoromethylation of phenolic compounds, which can be achieved using reagents such as trifluoromethyl iodide (CF3I) in the presence of radical initiators . The aminomethyl group can be introduced through reductive amination reactions, where the phenol is first formylated and then reacted with ammonia or an amine under reducing conditions .

Industrial Production Methods

Industrial production of 5-(Aminomethyl)-2-(trifluoromethyl)phenol may involve continuous flow processes to ensure high yield and purity. These processes often utilize advanced catalytic systems and optimized reaction conditions to achieve efficient trifluoromethylation and amination .

Chemical Reactions Analysis

Types of Reactions

5-(Aminomethyl)-2-(trifluoromethyl)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to form quinones.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The trifluoromethyl group can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or chemical reduction using sodium borohydride (NaBH4).

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Quinones and related compounds.

Reduction: Amines and hydroxylamines.

Substitution: Various substituted phenols and derivatives.

Scientific Research Applications

5-(Aminomethyl)-2-(trifluoromethyl)phenol has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a reagent in various organic transformations.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of enzyme inhibitors and receptor modulators.

Industry: Utilized in the production of specialty chemicals and materials with unique properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 5-(Aminomethyl)-2-(trifluoromethyl)phenol involves its interaction with specific molecular targets and pathways:

Molecular Targets: Enzymes, receptors, and other proteins that play key roles in biological processes.

Pathways Involved: The compound may modulate signaling pathways, inhibit enzyme activity, or disrupt cellular functions, leading to its observed biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-(trifluoromethyl)phenyl substituted pyrazole derivatives
• Trifluoromethyl ketones
• 4,5-dihydroisoxazole derivatives

Uniqueness

5-(Aminomethyl)-2-(trifluoromethyl)phenol is unique due to the presence of both an aminomethyl group and a trifluoromethyl group on the phenol ring, which imparts distinct chemical and biological properties.